Cas no 35580-87-1 (1,2-Benzenediol,1-carbamate)

1,2-Benzenediol,1-carbamate structure
1,2-Benzenediol,1-carbamate structure
Product Name:1,2-Benzenediol,1-carbamate
CAS No:35580-87-1
MF:C7H7NO3
MW:153.135381937027
CID:317639
PubChem ID:3015790
Update Time:2025-04-19

1,2-Benzenediol,1-carbamate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,1-carbamate
    • (2-hydroxyphenyl) carbamate
    • 2-hydroxyphenyl carbamate
    • o-Hydroxyphenyl carbamate
    • 35580-87-1
    • UNII-L94PPV78J5
    • NS00029880
    • L94PPV78J5
    • DTXSID50189051
    • SCHEMBL140239
    • EINECS 252-630-2
    • AKOS006328345
    • 1,2-BENZENEDIOL, 1-CARBAMATE
    • Phenolcarbamat
    • 1,2-Benzenediol 1-carbamate
    • Inchi: 1S/C7H7NO3/c8-7(10)11-6-4-2-1-3-5(6)9/h1-4,9H,(H2,8,10)
    • InChI Key: BIHORWRPXKVBIH-UHFFFAOYSA-N
    • SMILES: O(C(N)=O)C1C=CC=CC=1O

Computed Properties

  • Exact Mass: 153.04261
  • Monoisotopic Mass: 153.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • Density: 1.359
  • Boiling Point: 336.8°Cat760mmHg
  • Flash Point: 157.5°C
  • Refractive Index: 1.596
  • PSA: 72.55

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